molecular formula C9H10N2O B8509395 4-ethyl-1H-indazol-5-ol

4-ethyl-1H-indazol-5-ol

Cat. No. B8509395
M. Wt: 162.19 g/mol
InChI Key: QDISZSSBQROZHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-ethyl-1H-indazol-5-ol is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-1H-indazol-5-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-1H-indazol-5-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-ethyl-1H-indazol-5-ol

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

4-ethyl-1H-indazol-5-ol

InChI

InChI=1S/C9H10N2O/c1-2-6-7-5-10-11-8(7)3-4-9(6)12/h3-5,12H,2H2,1H3,(H,10,11)

InChI Key

QDISZSSBQROZHG-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC2=C1C=NN2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a mixed solvent of tetrahydrofuran (5.0 ml) and water (2.5 ml) was suspended 4-ethyl-1-tetrahydro-2H-pyran-2-yl-5-(tetrahydro-2H-pyran-2-yloxy)-1H-indazole (1.40 g), followed by adding thereto trifluoroacetic acid (10.0 ml), and the resulting mixture was stirred for 2.5 hours while being maintained at room temperature. The reaction mixture was neutralized with a 2N-aqueous sodium hydroxide solution and extracted with ethyl acetate, and the extract solution was dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to obtain a crude product. The crude product was purified by a silica gel column chromatography (eluent: chloroform/ethyl acetate) to obtain 4-ethyl-1H-indazol-5-ol (314 mg, 47%) as a white solid.
Quantity
5 mL
Type
reactant
Reaction Step One
Name
4-ethyl-1-tetrahydro-2H-pyran-2-yl-5-(tetrahydro-2H-pyran-2-yloxy)-1H-indazole
Quantity
1.4 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Five

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